Cas no 1783509-18-1 (6-Fluoro-6-methyl-1,4-diazepane)

• Product Name: 6-Fluoro-6-methyl-1,4-diazepane
• CAS No: 1783509-18-1
• MF: C₆H₁₃FN₂
• MW: 132.179224729538
• CID: 5748414
• PubChem ID: 84648164
• Update Time: 2023-11-14

6-Fluoro-6-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-6-methyl-1,4-diazepane
• EN300-7327421
• 1783509-18-1
• 6-Fluoro-6-methyl-1,4-diazepane

• Inchi： 1S/C6H13FN2/c1-6(7)4-8-2-3-9-5-6/h8-9H,2-5H2,1H3
• InChI Key： ZCBUYKJZERXTJR-UHFFFAOYSA-N
• SMILES： FC1(C)CNCCNC1

Computed Properties

• Exact Mass: 132.10627659g/mol
• Monoisotopic Mass: 132.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 24.1Ų